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A Potent, Selective, and Orally Bioavailable Inhibitor of
Monopolar Spindie 1 (MPS1) Kinase
Executive Summary

CCT251455 is a highly potent, selective, and orally bioavailable small-molecule inhibitor of
Monopolar Spindle 1 (MPS1), also known as TTK protein kinase. Discovered through a
structure-based design campaign centered on the 1H-pyrrolo[3,2-c]pyridine scaffold,
CCT251455 distinguishes itself by stabilizing a unique inactive conformation of the MPS1
kinase domain. This mechanism prevents the activation loop from adopting a conformation
compatible with ATP and substrate binding, resulting in robust inhibition of the Spindle
Assembly Checkpoint (SAC).

In preclinical models, CCT251455 demonstrates single-digit nanomolar potency against MPS1

(

nM), excellent cellular efficacy (

nM for biomarker modulation), and significant tumor growth inhibition in human colorectal
carcinoma xenografts. This guide details the discovery logic, physicochemical characterization,
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and validated experimental protocols for researchers utilizing CCT251455 in oncology drug
development.

Scientific Background: The Target Landscape
The Spindle Assembly Checkpoint (SAC)

The SAC is a surveillance mechanism that safeguards genomic integrity during mitosis.[1][2] It
prevents the Anaphase-Promoting Complex/Cyclosome (APC/C) from triggering anaphase until
all kinetochores are properly attached to spindle microtubules.[1][3]

o MPS1 Role: MPS1 is the apical kinase in the SAC signaling cascade. It recruits the Mitotic
Checkpoint Complex (MCC) proteins (Mad1, Mad2, Bubl, BubR1) to unattached
kinetochores.

e Therapeutic Hypothesis: In cancer cells, which often harbor pre-existing chromosomal
instability (CIN), inhibiting MPS1 forces a premature exit from mitosis before chromosomes
are aligned. This "mitotic override" leads to severe aneuploidy and subsequent cell death
(mitotic catastrophe), a concept known as induced essentiality.

Mechanism of Action Visualization
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Figure 1: The Spindle Assembly Checkpoint (SAC) pathway.[1] MPSL1 is critical for assembling
the MCC, which inhibits the APC/C. CCT251455 inhibits MPS1, relieving APC/C inhibition and
forcing premature anaphase.

Discovery and Chemical Optimization

The discovery of CCT251455 was driven by the need for an MPS1 inhibitor with superior
selectivity and oral bioavailability compared to early-generation tool compounds.

Hit-to-Lead Optimization

The campaign utilized a structure-based design approach.
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» Scaffold: The team focused on the 1H-pyrrolo[3,2-c]pyridine core.

» Design Logic: Crystallographic studies revealed that selectivity could be achieved by
targeting the inactive conformation of MPS1. Unlike Type | inhibitors that bind the active
"DFG-in" state, CCT251455 was designed to bind a conformation where the activation loop
is ordered but displaces the ATP-binding machinery.

o Key Compound: Compound 65 (CCT251455) emerged as the lead candidate due to its
balance of potency, metabolic stability, and solubility.

Structure-Activity Relationship (SAR) Highlights

o Core: The pyrrolo[3,2-c]pyridine acts as the hinge binder.

o Substituents: Optimization at the C2 and N5 positions was critical for filling the hydrophobic
pocket and interacting with the activation loop, respectively.

e Outcome: The resulting molecule (C26H26CIN702) exhibits high affinity for MPS1 while
sparing closely related kinases.

Pharmacological Characterization
In Vitro Potency & Selectivity

Parameter Value Assay Condition

Recombinant human MPS1,

MPS1 Enzymatic IC50 3.0nM
ATP @ Km

HCT116 cells, inhibition of

p-MPS1 Cellular IC50 40 nM )
T33/S37 autophosphorylation

HCT116 (Colorectal

GI50 (Proliferation) 160 nM )
Carcinoma)

Screened against panel of
Selectivity High >250 kinases; negligible off-

target activity

In Vivo Pharmacokinetics (PK)
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CCT251455 displays a favorable PK profile suitable for oral dosing in rodent models.

Species: Female Balb/c mice.

Oral Bioavailability (F):83%

Absorption: Rapid absorption with

typically < 1 hour.

Clearance: Moderate, supporting once or twice-daily dosing schedules.

Experimental Protocols
Protocol A: MPS1 (TTK) Kinase Inhibition Assay

Purpose: To quantify the biochemical potency of CCT251455 against recombinant MPSL1.
Reagents:
e Recombinant human MPS1 (TTK) kinase (catalytic domain).

» Substrate: Myelin Basic Protein (MBP) or synthetic peptide (e.g., bio-Ahx-
KKKVSRSGLYRSPSMPENLNRPR).

e ATP (Ultrapure).

e Assay Buffer: 50 mM Tris-HCI (pH 7.5), 10 mM MgCI2, 1 mM EGTA, 2 mM DTT, 0.01% Brij-
35.

Workflow:

o Preparation: Dilute CCT251455 in DMSO (10-point dose response, starting at 10 uM). Final
DMSO concentration should be <1%.

o Enzyme Mix: Prepare MPS1 kinase solution in Assay Buffer (approx. 5-10 nM final).

e Incubation: Add 5 pL of compound to 20 pL of Enzyme Mix. Incubate for 15 mins at RT to
allow conformational equilibration.
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« Initiation: Add 25 pL of Substrate/ATP mix (ATP concentration should be at
, typically 10-50 uM).
» Reaction: Incubate for 60 minutes at 30°C.
» Detection: Use a standard ADP detection method (e.g., ADP-Glo™) or radiometric

-ATP incorporation.

o For ADP-Glo: Add 50 pL Reagent 1 (40 min), then 100 pL Reagent 2 (30 min). Read
Luminescence.

e Analysis: Fit data to a sigmoidal dose-response equation (4-parameter logistic) to determine
IC50.

Protocol B: In Vivo Efficacy (HCT116 Xenograft Model)

Purpose: To validate tumor growth inhibition in a relevant human cancer model.
Animal Model:

o Strain: Female athymic nude mice (Nu/Nu) or SCID mice (6-8 weeks old).

e Cell Line: HCT116 human colorectal carcinoma cells.[4]

Workflow:

e Implantation: Inject

fo
HCT116 cells (suspended in 1:1 PBS/Matrigel) subcutaneously into the right flank.

e Staging: Monitor tumor volume using calipers (

). Randomize mice when tumors reach ~100-150 mms.

e Treatment Groups:
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o Vehicle Control (e.g., 10% DMSO / 90% PEG400 or appropriate solubilizer).

o CCT251455 (Oral Gavage, PO): Recommended dose range 5 mg/kg to 75 mg/kg, QD or
BID.

o Dosing Duration: Treat for 14-21 days.
e Endpoints:
o Tumor Volume (measured 3x weekly).
o Body Weight (toxicity marker; >15% loss requires holiday).

o Biomarker Analysis (Optional): Harvest tumors 2-4 hours post-last dose. Lyse and
immunoblot for p-MPS1 (T33/S37) or p-Histone H3 (Serl10) to confirm mitosis arrest.

Visualizing the Discovery Logic
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Figure 2: The discovery trajectory of CCT251455. The transition from hit to lead relied heavily
on targeting the inactive kinase conformation to gain selectivity.

Conclusion

CCT251455 represents a "best-in-class" chemical probe for interrogating the biology of the
Spindle Assembly Checkpoint. Its ability to stabilize an inactive conformation of MPS1 provides
a high degree of selectivity, minimizing off-target effects often seen with ATP-competitive kinase
inhibitors. For drug development professionals, CCT251455 serves as both a validated tool
compound for target validation studies and a structural template for the design of next-
generation clinical candidates targeting aneuploid cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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